Cas no 446830-67-7 (5-chloro-3-ethyl-1h-indole-2-carboxylic Acid)

• Product Name: 5-chloro-3-ethyl-1h-indole-2-carboxylic Acid
• CAS No: 446830-67-7
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 1516259
• PubChem ID: 23882931
• Update Time: 2025-04-21

5-chloro-3-ethyl-1h-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-ethyl-1H-indole-2-carboxylic acid
• DB-107539
• SCHEMBL2538695
• DTXSID30635925
• HZCSYYMGZHWQRL-UHFFFAOYSA-N
• AT16323
• SB15068
• AKOS015950749
• 446830-67-7
• Oprea1_725013
• 5-chloro-3-ethyl-1h-indole-2-carboxylic Acid

• Inchi： 1S/C11H10ClNO2/c1-2-7-8-5-6(12)3-4-9(8)13-10(7)11(14)15/h3-5,13H,2H2,1H3,(H,14,15)
• InChI Key： HZCSYYMGZHWQRL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC)=C(C(=O)O)N2

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),